Cas no 147664-83-3 (Citric acid-d)

Citric acid-d Properties

Names and Identifiers

• 1,2,3-Propane-1,1,3,3-d4-tricarboxylicacid, 2-hydroxy- (9CI)
• CITRIC-2,2,4,4-D4 ACID
• CITRIC ACID-[2,2,4,4-D4]
• Citric Acid-2,2,4,4-d4
• Aciletten-d4
• Celenex 3P6-d4
• Chemfill-d4
• Citretten-d4
• Citro-d4
• E 330-d4
• Celenex 3P6-d
• Citric-d4 Acid
• CITRIC ACID (2,2,4,4-D4)
• Citric acid-d4
• Citric acid-d
• CS-0226167
• J-008383
• MS-23059
• 147664-83-3
• 2-Hydroxy(~2~H_4_)propane-1,2,3-tricarboxylic acid
• DTXSID20583845
• 1,2,3-Propane-1,1,3,3-d4-tricarboxylic acid, 2-hydroxy- (9CI)
• HY-N1428S
• D99582
• Q27145700
• AKOS030241841
• 1,1,3,3-tetradeuterio-2-hydroxypropane-1,2,3-tricarboxylic acid
• SCHEMBL1331787
• 2-hydroxy(?H?)propane-1,2,3-tricarboxylic acid
• Citric acid-2,2,4,4-d4, 98 atom % D, 98% (CP)
• 2-Hydroxy-1,2,3-propanetricarboxylic-d4 Acid
• CHEBI:76049
• 2-hydroxy((2)H4)propane-1,2,3-tricarboxylic acid
• Citric-2,2,4,4-d4 acid
• Citric acid-2,2,4,4-d4
• citric acid-d4
• +Expand

• MDL： MFCD00209702
• InChIKey： KRKNYBCHXYNGOX-LNLMKGTHSA-N
• Inchi： InChI=1S/C6H8O7/c7-3(8)1-6(13,5(11)12)2-4(9)10/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/i1D2,2D2
• SMILES： OC(C(C(C(C(=O)O)([2H])[2H])(O)C(=O)O)([2H])[2H])=O

Computed Properties

• Exact Mass: 196.05200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 196.05210957g/mol
• Heavy Atom Count: 13
• Complexity: 227
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 132Ų

Experimental Properties

• LogP: -1.24850
• PSA: 132.13000
• Refractive Index: 1.575
• Boiling Point: 309.6°C at 760 mmHg
• Melting Point: 153-159 °C (lit.)
• Flash Point: 155.2°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.799